Cas no 1805205-87-1 (4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805205-87-1
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4851988
• Update Time: 2025-05-19

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-5-3(7(13)14)4(11)2(1-12-5)6(9)10/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： JXJUUXIAFROSHL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805205-87-1)

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid is a significant intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, identified by its Chemical Abstracts Service (CAS) number 1805205-87-1, is characterized by its pyridine core structure, which is functionalized with an amino group at the 4-position, a bromine atom at the 2-position, and a difluoromethyl group at the 5-position. Additionally, the presence of a carboxylic acid moiety at the 3-position further enhances its utility in medicinal chemistry applications.

The structural features of 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid make it a versatile building block for the development of novel therapeutic agents. The bromine substituent, in particular, provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This capability is highly valuable in drug discovery, where diversification of the molecular scaffold often leads to improved pharmacological properties.

Moreover, the difluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity to biological targets. Its incorporation into drug candidates has been demonstrated to improve oral bioavailability and prolong half-life. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid fits into this trend, offering researchers a valuable scaffold for designing next-generation therapeutics.

Recent studies have highlighted the potential of 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By modifying the substituents on the pyridine ring, researchers can fine-tune the binding affinity and selectivity of their inhibitors.

One notable application of 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are challenging to inhibit with traditional small molecules due to their large binding surfaces. However, pyridine-based compounds have shown promise in disrupting these interactions by occupying specific pockets within the PPI interface. The combination of amino, bromo, and difluoromethyl groups on 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid provides multiple interaction points with potential PPI targets.

In addition to its role in kinase and PPI inhibition, 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid has been explored in the development of antiviral agents. The pyridine scaffold is present in several approved antiviral drugs due to its ability to mimic natural substrates or bind to viral enzymes. The unique substitution pattern on this compound allows for selective interactions with viral proteins, making it a promising candidate for further derivatization into antiviral therapeutics.

The synthesis of 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atom, fluorination techniques to incorporate the difluoromethyl group, and carboxylation reactions to attach the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

The pharmacological evaluation of derivatives derived from 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid has revealed several interesting findings. For instance, modifications at the 4-position amino group can significantly alter binding affinities and selectivity profiles. Similarly, variations at other positions on the pyridine ring can fine-tune pharmacokinetic properties such as solubility and metabolic stability. These findings underscore the importance of structure-function relationships in medicinal chemistry and highlight why 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid remains a valuable intermediate.

Future directions in research involving 4-amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid may focus on exploring its potential in other therapeutic areas such as central nervous system (CNS) disorders or immunology. The pyridine scaffold has shown promise in these fields due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors or immune modulators. By leveraging its structural flexibility, researchers can design novel compounds with enhanced therapeutic efficacy.

In conclusion,4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805205-87-1) is a multifaceted intermediate with significant potential in pharmaceutical development. Its unique structural features enable diverse functionalization strategies, making it indispensable for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.